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Compound of Interest

Compound Name: WP1066

Cat. No.: B1683322 Get Quote

Technical Support Center: WP1066
This technical support center provides guidance on the stability of WP1066 in different solvents

and under various storage conditions. It includes troubleshooting guides and frequently asked

questions (FAQs) to assist researchers, scientists, and drug development professionals in their

experiments.

Stability and Solubility Data
The stability and solubility of WP1066 are crucial for reliable experimental outcomes. The

following tables summarize the available data on its solubility in common laboratory solvents

and recommended storage conditions.

Table 1: Solubility of WP1066 in Different Solvents
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Solvent Solubility Concentration Notes

DMSO ≥ 17.8 mg/mL
≥ 44 mg/mL (123.52

mM)

Hygroscopic DMSO

can impact solubility;

use freshly opened

solvent.[1]

Soluble 25 mM

71 mg/mL 199.31 mM

Moisture-absorbing

DMSO reduces

solubility. Please use

fresh DMSO.[2]

Soluble at least 25 mg/ml

Ethanol Soluble 10 mM

≥ 24.6 mg/mL
Requires sonication

and warming.[3]

16.67 mg/mL 46.80 mM
Requires sonication.

[1]

Insoluble [2]

Water Insoluble [2]

Table 2: Recommended Storage Conditions for WP1066
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Form
Storage
Temperature

Duration Additional Notes

Solid (Powder) -20°C Up to 3 years

Store under

desiccating

conditions.[1][4]

4°C Up to 2 years

In Solvent (DMSO) -80°C

-20°C Up to 3 months

Solutions in DMSO

may be stored at

-20°C for up to 3

months.[5]

Below -20°C Several months

Stock solution can be

stored below -20°C for

several months.[3]

Experimental Protocols
Protocol 1: Preparation of WP1066 Stock Solution in DMSO

Equilibrate the vial of solid WP1066 to room temperature before opening.

Add the appropriate volume of fresh, anhydrous DMSO to the vial to achieve the desired

concentration (e.g., for a 10 mM stock solution, add 280.7 µL of DMSO to 1 mg of WP1066,

assuming a molecular weight of 356.22 g/mol ).

Vortex or sonicate the solution until the compound is completely dissolved. Gentle warming

to 37°C can aid dissolution.[3]

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of Working Solutions for In Vitro Experiments
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Thaw a frozen aliquot of the WP1066 DMSO stock solution at room temperature.

Further dilute the stock solution in the appropriate cell culture medium to the final desired

working concentration.

Ensure the final concentration of DMSO in the cell culture medium is low (typically <0.1%) to

avoid solvent-induced cytotoxicity.

Use the prepared working solution immediately for optimal results.[2]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of WP1066 and a typical

experimental workflow for its use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

